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Compound of Interest

Compound Name:
3-Fluoro-5-hydroxyphenylboronic

acid

Cat. No.: B591667 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Fluoro-5-hydroxyphenylboronic
acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. While

compiled with diligence, no specific SDS for 3-Fluoro-5-hydroxyphenylboronic acid was

located. Therefore, this guide incorporates data from closely related phenylboronic acid

derivatives. All personnel handling this chemical must be adequately trained and should consult

the manufacturer's specific safety information.

Introduction
3-Fluoro-5-hydroxyphenylboronic acid (CAS No. 871329-82-7) is a valuable building block

in organic synthesis, particularly in the development of novel pharmaceutical compounds.[1] Its

unique substitution pattern offers opportunities for creating complex molecules. However, like

other boronic acids, it presents potential hazards that necessitate careful handling and

adherence to strict safety protocols to ensure the well-being of laboratory personnel. This guide

provides a detailed overview of the known safety information, handling precautions, and

emergency procedures.
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Hazard Identification and Classification
Based on data from analogous compounds, 3-Fluoro-5-hydroxyphenylboronic acid is

anticipated to be classified as follows:

Acute Oral Toxicity: Category 4 - Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.

Serious Eye Damage/Eye Irritation: Category 2A - Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
Limited data is available for 3-Fluoro-5-hydroxyphenylboronic acid. The following table

summarizes the available information.
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Property Value Source

CAS Number 871329-82-7 [1]

Molecular Formula C₆H₆BFO₃ [1]

Molecular Weight 155.92 g/mol

Appearance White to off-white solid/powder

Melting Point 54-62 °C

Boiling Point 380.0 ± 52.0 °C (Predicted)

Density 1.42 g/cm³

Solubility Slightly soluble in water.

Toxicological Information
No specific toxicological studies for 3-Fluoro-5-hydroxyphenylboronic acid have been

identified. The information below is based on general data for phenylboronic acids.

Route of Exposure Effect

Oral Harmful if swallowed.

Inhalation May cause respiratory tract irritation.

Skin Causes skin irritation.

Eyes Causes serious eye irritation.

Carcinogenicity: No components of similar products are identified as probable, possible, or

confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.

Experimental Protocols: Safe Handling and
Emergency Procedures
5.1. Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.pschemicals.com/index.php?p=product&CAS_nr=871329-82-7&id=790340
https://www.pschemicals.com/index.php?p=product&CAS_nr=871329-82-7&id=790340
https://www.benchchem.com/product/b591667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

5.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles with side shields or a face shield.

Skin Protection:

Wear a lab coat.

Use compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use.

Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate

filter is recommended.

5.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

5.4. First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

5.5. Spill and Disposal Procedures

Spill:

Evacuate personnel from the area.

Wear appropriate PPE.

Avoid generating dust.

Carefully sweep up the spilled material and place it into a suitable, labeled container for

disposal.

Clean the spill area with a damp cloth.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3-Fluoro-5-
hydroxyphenylboronic acid.
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Caption: Workflow for the safe handling of 3-Fluoro-5-hydroxyphenylboronic acid.

Conclusion
3-Fluoro-5-hydroxyphenylboronic acid is a compound with significant potential in research

and development. However, it is crucial to handle it with the appropriate precautions due to its

potential hazards. By following the guidelines outlined in this document, researchers can

minimize risks and ensure a safe laboratory environment. Always prioritize safety and consult

the most up-to-date information from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling precautions for 3-Fluoro-5-
hydroxyphenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591667#safety-and-handling-precautions-for-3-
fluoro-5-hydroxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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